Cas no 90959-48-1 (4-(4-Chlorophenyl)-3-methyl-5-phenyl-4H-1,2,4-triazole)

• Product Name: 4-(4-Chlorophenyl)-3-methyl-5-phenyl-4H-1,2,4-triazole
• CAS No: 90959-48-1
• MF: C₁₅H₁₂ClN₃
• MW: 269.728881835938
• CID: 2813118
• PubChem ID: 13166419
• Update Time: 2025-04-21

4-(4-Chlorophenyl)-3-methyl-5-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-3-methyl-5-phenyl-4H-1,2,4-triazole
• DTXSID30524188
• 90959-48-1

• Inchi： 1S/C15H12ClN3/c1-11-17-18-15(12-5-3-2-4-6-12)19(11)14-9-7-13(16)8-10-14/h2-10H,1H3
• InChI Key： NQSVDKVLCIEAEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 269.0719751Da
• Monoisotopic Mass: 269.0719751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.7Ų